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Compound of Interest

Compound Name: Butoconazole-d5 (nitrate)

Cat. No.: B15142427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the deuterated antifungal agent, Butoconazole-d5 nitrate. The information herein
is intended to support research, development, and quality control activities. This document
summarizes key quantitative data, details relevant experimental protocols, and provides
visualizations of pertinent molecular interactions and analytical workflows.

Quantitative Physicochemical Data

The following tables summarize the available quantitative data for Butoconazole-d5 nitrate and
its non-deuterated counterpart, Butoconazole nitrate.

Table 1: Physicochemical Properties of Butoconazole-d5 Nitrate
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Property Value Source
Molecular Formula C19H13DsCIsN3OsS Clearsynth
Molecular Weight 479.82 g/mol Clearsynth
Melting Point 156-158 °C ChemicalBook
B Soluble in Dimethyl Sulfoxide )
Solubility ChemicalBook
(DMSO) and Methanol.
N ) Not applicable; decomposes at  Inferred from Butoconazole
Boiling Point ) ) )
melting point. nitrate data
~6.51 (Predicted for non- )
pKa DrugBank Online[1]
deuterated form)
oqP ~6.7 (Experimental for non- PubChem, DrugBank Online[1]
0g

deuterated form)

[2]

Isotopic Purity

>98% (Typical for
commercially available

standards)

General technical knowledge

Table 2: Physicochemical Properties of Butoconazole Nitrate (for comparison)
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Property Value Source
Molecular Formula C19H18CI3sN303S PubChem][3]
Molecular Weight 474.8 g/mol PubChem][3]
Melting Point ~159 °C with decomposition PubChem|[2]
B 0.26 mg/mL in water
Solubility _ _ PubChem[2]
(practically insoluble)
. , Not applicable; decomposes at
Boiling Point PubChem|[2]

melting point.

pKa (Strongest Basic)

6.51 (Predicted)

DrugBank Online[1]

logP

6.7 (Experimental)

PubChem, DrugBank Online[1]
[2]

Mechanism of Action: Inhibition of Ergosterol

Biosynthesis

Butoconazole, an imidazole derivative, exerts its antifungal effect by disrupting the fungal cell

membrane. The primary mechanism involves the inhibition of the enzyme lanosterol 14a-

demethylase, a key enzyme in the ergosterol biosynthesis pathway.[1] Ergosterol is a vital

component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By

inhibiting its synthesis, butoconazole alters the membrane's integrity and fluidity, leading to

increased permeability, leakage of cellular contents, and ultimately, fungal cell death.
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Isotopic Purity Analysis Workfiow

Data Analysis:
) Dissolution in Liquid Chromatography High-Resolution Mass Data Acquisition - Isotopic peak integration
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-~ Calculation of % isotopic purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of Butoconazole-d5
(nitrate): An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142427#physicochemical-properties-of-
butoconazole-d5-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://go.drugbank.com/drugs/DB00639
https://pubchem.ncbi.nlm.nih.gov/compound/Butoconazole
https://pubchem.ncbi.nlm.nih.gov/compound/Butoconazole-Nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Butoconazole-Nitrate
https://www.benchchem.com/product/b15142427#physicochemical-properties-of-butoconazole-d5-nitrate
https://www.benchchem.com/product/b15142427#physicochemical-properties-of-butoconazole-d5-nitrate
https://www.benchchem.com/product/b15142427#physicochemical-properties-of-butoconazole-d5-nitrate
https://www.benchchem.com/product/b15142427#physicochemical-properties-of-butoconazole-d5-nitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

